Respiratory Excitation

Description

Respiratory excitation refers to an increased drive to breathe, leading to an elevated respiratory rate (tachypnea) and/or tidal volume. This physiological response can be triggered by various factors, including hypoxemia, hypercapnia, acidosis, pain, anxiety, or central nervous system stimulation. While often a compensatory mechanism, persistent or inappropriate respiratory excitation can indicate underlying medical conditions requiring diagnosis and management.